4-(4-fluorophenyl)-N-(4-methoxyphenyl)piperazine-1-carbothioamide
Overview
Description
4-(4-fluorophenyl)-N-(4-methoxyphenyl)piperazine-1-carbothioamide, also known as pFPP, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of 4-(4-fluorophenyl)-N-(4-methoxyphenyl)piperazine-1-carbothioamide is still being studied. However, it is believed that it acts on the serotonergic system in the brain, specifically the 5-HT1A receptor. This receptor is involved in regulating mood, anxiety, and stress responses.
Biochemical and Physiological Effects:
Studies have shown that 4-(4-fluorophenyl)-N-(4-methoxyphenyl)piperazine-1-carbothioamide has anxiolytic and antidepressant effects in animal models. It has also been shown to reduce inflammation in animal models of arthritis. In addition, 4-(4-fluorophenyl)-N-(4-methoxyphenyl)piperazine-1-carbothioamide has been shown to have minimal toxicity in animal studies.
Advantages and Limitations for Lab Experiments
One advantage of 4-(4-fluorophenyl)-N-(4-methoxyphenyl)piperazine-1-carbothioamide is its high purity and yield, which makes it easy to use in lab experiments. However, one limitation is that its mechanism of action is still not fully understood, which makes it difficult to design experiments to test its therapeutic potential.
Future Directions
There are several future directions for research on 4-(4-fluorophenyl)-N-(4-methoxyphenyl)piperazine-1-carbothioamide. One area of interest is its potential use in treating inflammatory diseases such as arthritis. Additionally, further studies are needed to fully understand its mechanism of action and to determine its potential use in treating depression and anxiety disorders. Future studies could also explore the potential use of 4-(4-fluorophenyl)-N-(4-methoxyphenyl)piperazine-1-carbothioamide in combination with other drugs to enhance its therapeutic effects.
Synthesis Methods
The synthesis of 4-(4-fluorophenyl)-N-(4-methoxyphenyl)piperazine-1-carbothioamide involves the reaction of 4-fluoroaniline and 4-methoxybenzyl isothiocyanate with piperazine. The resulting compound is then purified through recrystallization. This method has been optimized to yield high purity and yield of 4-(4-fluorophenyl)-N-(4-methoxyphenyl)piperazine-1-carbothioamide.
Scientific Research Applications
PFPP has been studied for its potential therapeutic applications in various areas of medicine. It has been shown to have anti-inflammatory properties and has been studied for its potential use in treating inflammatory diseases such as arthritis. Additionally, 4-(4-fluorophenyl)-N-(4-methoxyphenyl)piperazine-1-carbothioamide has been studied for its potential use in treating depression and anxiety disorders.
properties
IUPAC Name |
4-(4-fluorophenyl)-N-(4-methoxyphenyl)piperazine-1-carbothioamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20FN3OS/c1-23-17-8-4-15(5-9-17)20-18(24)22-12-10-21(11-13-22)16-6-2-14(19)3-7-16/h2-9H,10-13H2,1H3,(H,20,24) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QYQYCLXRMJGLFE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=S)N2CCN(CC2)C3=CC=C(C=C3)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20FN3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-fluorophenyl)-N-(4-methoxyphenyl)piperazine-1-carbothioamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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